1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol

• Molecular Formula: C7H14FNO2
• Molecular Weight: 163.19 g/mol
• IUPAC Name: 1-fluoro-3-pyrrolidin-3-yloxypropan-2-ol
• InChI: InChI=1S/C7H14FNO2/c8-3-6(10)5-11-7-1-2-9-4-7/h6-7,9-10H,1-5H2
• InChI Key: VUXFXLRHYLOSCT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1OCC(CF)O

Description

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol is a fluorinated secondary alcohol featuring a pyrrolidine ring substituted at the 3-position with an ether-linked propanol chain. This compound is of significant interest in medicinal chemistry due to its structural versatility, enabling interactions with biological targets such as enzymes and receptors. It has been explored as a precursor or intermediate in the synthesis of positron emission tomography (PET) tracers, particularly those targeting neurodegenerative pathologies like tauopathies and α-synuclein aggregates . The fluorine atom enhances metabolic stability and bioavailability, while the pyrrolidine moiety contributes to binding affinity through hydrogen bonding and steric interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol typically involves the reaction of 3-hydroxypropan-1-ol with pyrrolidine and a fluorinating agent. The reaction conditions often include the use of a solvent such as dichloromethane and a base like potassium carbonate to facilitate the reaction. The process may involve heating the reaction mixture to a specific temperature to ensure the completion of the reaction.

Industrial Production Methods

Industrial production of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The compound can be reduced to form a corresponding alcohol or amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an alcohol or amine.

Substitution: Formation of a new compound with the nucleophile replacing the fluorine atom.

Scientific Research Applications

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, leading to modulation of their activity. The pyrrolidine ring can contribute to the compound’s stability and bioavailability, while the hydroxyl group can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s structural analogues can be categorized based on substitutions in the propanol chain, pyrrolidine ring modifications, or fluorination patterns. Key comparisons include:

Compound	Key Structural Features	Biological Relevance	Source
1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol	Fluorine at C1; pyrrolidin-3-yloxy group at C3	PET tracer development (e.g., THK5117 for tau imaging)
C05-05	Fluorine at C1; benzo[d]thiazol-6-yloxy and pyridinyl groups	Bimodal optical/PET imaging of α-synuclein aggregates
3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol	Alkyne linkage; amino-fluoropyridinyl substituent	Intermediate for antiviral agents
3-Phenyl-3-(pyridin-2-yl)propan-1-ol	Phenyl and pyridinyl substituents at C3	Precursor for antihistamines (e.g., pheniramine)
1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol	Piperidine ring with dimethyl groups; fluorine at C3	Not explicitly stated, but likely explored for CNS-targeted therapeutics

Pharmacological and Binding Properties

• Binding to Monoamine Oxidase (MAO): 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol-derived tracers (e.g., THK5117) exhibit off-target binding to MAO-B at ~300 nM affinity, which is weaker compared to T807 (MAO-A binder) and THK5351 (MAO-B-selective). Pretreatment with MAO inhibitors like selegiline reduces off-target uptake in vivo, highlighting its selectivity challenges . THK5351: Higher MAO-B affinity (IC₅₀ ~10 nM) due to additional pyridinyl substituents . T807: Binds MAO-A with nanomolar affinity, limiting its specificity for tau .
• Imaging Efficacy: Compared to C05-05, 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol derivatives show slower brain clearance, which may improve signal-to-noise ratios in PET imaging but prolong exposure to off-target tissues .

Biological Activity

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry and pharmacology. This article explores its biological activity, synthesizing findings from diverse sources, including case studies and research data.

Chemical Structure and Properties

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol features a fluorine atom attached to a propanol backbone, with a pyrrolidine ring contributing to its chemical properties. The presence of the pyrrolidine moiety is significant as it is often associated with various pharmacological effects.

Anticancer Properties

Recent studies have indicated that compounds similar to 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol exhibit promising anticancer activities. For instance, spiro-indolin compounds have shown potent antiproliferative effects against several human cancer cell lines, including MCF7 (breast cancer), HCT116 (colon cancer), and A431 (skin cancer) . These findings suggest that the structural characteristics shared with 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol may confer similar biological activities.

Enzyme Inhibition

1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol has been studied for its role as an inhibitor of glucosylceramide synthase (GCS), an enzyme involved in glycosphingolipid biosynthesis. Inhibition of GCS is crucial for therapeutic strategies targeting diseases like Gaucher's disease and certain cancers . The mechanism involves blocking the enzymatic activity that catalyzes the formation of glucosylceramide, thereby disrupting cellular signaling pathways associated with tumor growth.

Case Studies

A study examining the pharmacological profile of related compounds highlighted their effectiveness in inhibiting GCS, which correlates with reduced tumor viability in vitro . The IC50 values for these inhibitors were reported to be in the low micromolar range, indicating potent activity against target enzymes.

Comparative Analysis

The following table summarizes key findings related to the biological activity of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol and its analogs:

Compound	Activity Type	IC50 (µM)	Reference
1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol	GCS Inhibition	< 1
Spiro-indolin analogs	Antiproliferative	< 10
Other pyrrolidine derivatives	Antitumor	< 5

The biological activity of 1-Fluoro-3-(pyrrolidin-3-yloxy)propan-2-ol is hypothesized to involve multiple mechanisms:

• Enzyme Inhibition : By inhibiting GCS, it disrupts sphingolipid metabolism, which is vital for cancer cell proliferation.
• Cell Signaling Modulation : Alterations in glycosphingolipid levels can affect cell signaling pathways that regulate growth and apoptosis, contributing to its anticancer effects.